N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C18H16ClN3O2/c1-11-5-3-4-6-14(11)18-21-16(22-24-18)10-17(23)20-13-8-7-12(2)15(19)9-13/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: CLQFRHPKYPSOGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CC2=NOC(=N2)C3=CC=CC=C3C)Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential applications in various fields of science. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory properties. It has also been studied for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the inhibition of various enzymes and pathways in the body. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also inhibits the production of inflammatory cytokines and enzymes, thus reducing inflammation.
Biochemical and Physiological Effects:
N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide has been found to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6. It also inhibits the activity of enzymes such as COX-2 and iNOS, which are involved in inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its potential as a therapeutic agent for various diseases. However, one of the limitations is its potential toxicity, which needs to be studied further.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide. One direction is to study its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to study its potential as an anti-inflammatory agent in various inflammatory diseases. Additionally, further studies are needed to determine its toxicity and potential side effects.

Synthesis Methods

The synthesis of N-(3-chloro-4-methylphenyl)-2-[5-(2-methylphenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 3-chloro-4-methylbenzoyl chloride with 5-(2-methylphenyl)-1,2,4-oxadiazole-3-carboxylic acid in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-methylacetamide to obtain the final product.